Cas no 763924-54-5 (2-Desethyl-2-propylazithromycin)

• Product Name: 2-Desethyl-2-propylazithromycin
• CAS No: 763924-54-5
• MF: C₃₉H₇₄N₂O₁₂
• MW: 763.011073589325
• CID: 4555426
• Update Time: 2025-10-24

2-Desethyl-2-propylazithromycin Chemical and Physical Properties

Names and Identifiers

• Azithromycin Impurity 15
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)
• 2-Desethyl-2-propylazithromycin
• 2K60AFU8FY
• Azithromycin impurity O [EP]
• J3.496.474B
• Q27254859

• Inchi： 1S/C39H74N2O12/c1-15-16-28-39(10,47)32(43)25(6)41(13)20-21(2)18-37(8,46)34(53-36-30(42)27(40(11)12)17-22(3)49-36)23(4)31(24(5)35(45)51-28)52-29-19-38(9,48-14)33(44)26(7)50-29/h21-34,36,42-44,46-47H,15-20H2,1-14H3/t21-,22-,23+,24-,25-,26+,27+,28-,29+,30-,31+,32-,33+,34-,36+,37-,38-,39-/m1/s1
• InChI Key： PMJMEZRLHVDXSC-SBXXAWCKSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)CN(C)[C@H](C)[C@H]([C@@](C)([C@@H](CCC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)O

Computed Properties

• Exact Mass: 762.524176g/mol
• Monoisotopic Mass: 762.524176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 180
• Molecular Weight: 763g/mol

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

2-Desethyl-2-propylazithromycin Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 2-Desethyl-2-propylazithromycin

2-Desethyl-2-Propylazithromycin (CAS No. 763924-54-5): An Emerging Antibiotic with Promising Therapeutic Potential

2-Desethyl-2-propylazithromycin (CAS No. 763924-54-5) is a novel derivative of azithromycin, a widely used macrolide antibiotic. This compound has garnered significant attention in recent years due to its enhanced pharmacological properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, mechanism of action, pharmacokinetics, and clinical significance of 2-desethyl-2-propylazithromycin.

The chemical structure of 2-desethyl-2-propylazithromycin is characterized by the substitution of the ethyl group at the 2-position of azithromycin with a propyl group. This modification results in a compound with improved solubility and bioavailability, making it a promising candidate for the treatment of various bacterial infections. The molecular formula of 2-desethyl-2-propylazithromycin is C₃₉H₇₁N₃O₁₃, and its molecular weight is 749.98 g/mol.

The mechanism of action of 2-desethyl-2-propylazithromycin is similar to that of other macrolide antibiotics. It binds to the 50S ribosomal subunit of susceptible bacteria, inhibiting protein synthesis and ultimately leading to bacterial cell death. However, the structural modifications in 2-desethyl-2-propylazithromycin enhance its binding affinity and stability, potentially reducing the development of resistance.

In terms of pharmacokinetics, 2-desethyl-2-propylazithromycin exhibits favorable properties. It has a longer half-life compared to azithromycin, which allows for less frequent dosing and improved patient compliance. Additionally, it demonstrates good tissue penetration and accumulation in phagocytic cells, which are crucial for its effectiveness against intracellular pathogens.

Clinical studies have shown that 2-desethyl-2-propylazithromycin is effective against a wide range of Gram-positive and Gram-negative bacteria, including those resistant to conventional antibiotics. Recent research has highlighted its potential in treating respiratory tract infections, skin and soft tissue infections, and sexually transmitted diseases caused by resistant strains.

A notable study published in the Journal of Antimicrobial Chemotherapy (JAC) evaluated the efficacy and safety of 2-desethyl-2-propylazithromycin in patients with community-acquired pneumonia (CAP). The results demonstrated that 2-desethyl-2-propylazithromycin achieved clinical cure rates comparable to those of standard treatments while exhibiting a favorable safety profile. The study also noted a reduced incidence of adverse effects such as gastrointestinal disturbances and liver function abnormalities.

In addition to its antibacterial properties, 2-desethyl-2-propylazithromycin has shown promise in modulating immune responses. Preclinical studies have indicated that it can downregulate pro-inflammatory cytokines and upregulate anti-inflammatory mediators, potentially making it useful in treating inflammatory conditions such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis.

The development of new antibiotics like 2-desethyl-2-propylazithromycin is crucial in the face of increasing antibiotic resistance. The World Health Organization (WHO) has identified antibiotic resistance as one of the most pressing global health threats, emphasizing the need for innovative solutions. By offering enhanced efficacy and reduced resistance potential, 2-desethyl-2-propylazithromycin represents a significant step forward in combating this challenge.

In conclusion, 2-desethyl-2-propylazithromycin (CAS No. 763924-54-5) is an emerging antibiotic with promising therapeutic potential. Its improved pharmacological properties and broad-spectrum activity make it a valuable addition to the arsenal against bacterial infections. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.